molecular formula C11H11BrO5 B8324450 3-Bromo-4,5,6-trimethoxyphthalide

3-Bromo-4,5,6-trimethoxyphthalide

Cat. No.: B8324450
M. Wt: 303.11 g/mol
InChI Key: ZXAWLONFSAZAHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-4,5,6-trimethoxyphthalide is a useful research compound. Its molecular formula is C11H11BrO5 and its molecular weight is 303.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11BrO5

Molecular Weight

303.11 g/mol

IUPAC Name

3-bromo-4,5,6-trimethoxy-3H-2-benzofuran-1-one

InChI

InChI=1S/C11H11BrO5/c1-14-6-4-5-7(10(12)17-11(5)13)9(16-3)8(6)15-2/h4,10H,1-3H3

InChI Key

ZXAWLONFSAZAHL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C2C(OC(=O)C2=C1)Br)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,5,6-Trimethoxyphthalide (11.4 gms; 0.05 mole), N-bromosuccinimide (8.9 gms; 0.05 mole) and azobisbutyronitrile (0.1 gms) were refluxed gently in dry carbon tetrachloride (200 mls) for 2 hours. The solution was cooled, the succinimide filtered off and the solvent removed in vacuo, leaving a yellowish solid which fumed in the air.
Quantity
11.4 g
Type
reactant
Reaction Step One
Quantity
8.9 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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